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Compound of Interest

Compound Name: Octalnd
CAS No.: 1084889-51-9
Cat. No.: B565648

Get Quote

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides comprehensive procedures for the safe handling and disposal of octane, a
common solvent and component in gasoline. Adherence to these protocols is essential to
mitigate risks and ensure regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle octane with appropriate
safety measures. Octane is a highly flammable, colorless liquid with a gasoline-like odor.[1][2] It
can cause skin and eye irritation, and inhalation of vapors may lead to drowsiness or dizziness.

[3][4]

Personal Protective Equipment (PPE):

o Gloves: Wear protective gloves to prevent skin contact.[3][5]

o Eye Protection: Use safety glasses or goggles to shield from splashes.[5]

o Protective Clothing: Wear appropriate lab coats or aprons to prevent skin exposure.[3]
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o Respiratory Protection: In areas with inadequate ventilation, use an appropriate respirator.[6]

Handling:

Work in a well-ventilated area to avoid the accumulation of flammable vapors.[5][6]

Keep octane away from heat, sparks, open flames, and other ignition sources.[3][6]

Ground and bond containers and receiving equipment to prevent static discharge.[7]

Use only non-sparking tools when handling octane.[6][7]

Octane Properties

A summary of key quantitative data for n-octane is provided in the table below for easy

reference.
Property Value
Chemical Formula CsHais
Molar Mass 114.23 g/mol [1]
Appearance Colorless liquid[2][8]
Odor Gasoline-like[2][8]
Density 0.703 g/cm?3[8]
Melting Point -57 °C[1]
Boiling Point 125.6 °C[1]
Flash Point 60 °F (15.6 °C)
Solubility in Water 0.0007 g/L (at 20 °C)
Vapor Pressure 11 mm Hg (at 20 °C)

Step-by-Step Disposal Procedure
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The disposal of octane must be conducted in accordance with institutional guidelines and local,
state, and federal regulations. The following steps outline a general operational plan for its
proper disposal.

o Waste Identification and Segregation:

o Clearly label all waste containers with "Hazardous Waste: Octane" to prevent mixing with
other chemical waste streams.[9][10]

o Segregate octane waste from incompatible materials, especially strong oxidizing agents.
[11]

» Waste Collection and Storage:

o Collect octane waste in a designated, properly sealed, and chemically resistant container.

[5]19]

o Store the waste container in a cool, dry, and well-ventilated "Satellite Accumulation Area"
away from ignition sources.[5]

o Ensure the container is kept tightly closed to prevent leaks and the escape of flammable
vapors.[3][5]

e Disposal Method:

o Do Not Pour Down the Drain: Octane is insoluble in water and is considered very toxic to
aquatic life with long-lasting effects.[2][3][4] Disposing of it down the drain is prohibited.[9]
[12]

o Professional Disposal Service: The recommended method of disposal is to contact a
licensed hazardous waste disposal company.[5] These companies are equipped to handle,
transport, and dispose of chemical waste safely and in compliance with regulations.

o Incineration: Octane may be burned in a chemical incinerator equipped with an afterburner
and scrubber. This should only be performed by a licensed facility.[5]

e Spill Management:
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o In the event of a spill, immediately remove all ignition sources and ensure adequate

ventilation.[5]

o Contain the spill using an inert absorbent material such as sand, earth, or commercial
sorbents.[5]

o Collect the absorbed material and place it in a suitable, closed container for disposal as

hazardous waste.[5]

o Empty Container Disposal:

o Empty octane containers are also considered hazardous waste and must be disposed of

according to regulations.[5]

o Containers should be triple-rinsed with an appropriate solvent. The rinsate must be
collected and treated as hazardous waste.[10] After rinsing, the container may be
disposed of as regular trash, though it is often best to reuse it for compatible waste
collection after relabeling.[10]

Experimental Protocols

While specific experimental protocols for the disposal of octane are not typically cited, the
procedures are based on established safety data and chemical properties. The determination
of octane's flammability, toxicity, and environmental impact is conducted through standardized
tests outlined by organizations such as the American Society for Testing and Materials (ASTM)
and the Environmental Protection Agency (EPA). These tests provide the foundational data for

the disposal guidelines.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of octane

waste.
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Octane Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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